Cas no 2649064-66-2 (methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 2649064-66-2
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD34167577
• CID: 5665583
• PubChem ID: 155973003
• Update Time: 2025-05-20

methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate
• 2649064-66-2
• EN300-27748308

• MDL： MFCD34167577
• Inchi： 1S/C14H15N3O3/c1-3-20-13-8-12(14(18)19-2)16-17(13)11-6-4-5-10(7-11)9-15/h4-7,13H,3,8H2,1-2H3
• InChI Key： MBZPQMBLKALYIY-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C(=O)OC)=NN1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate

Methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate

The compound methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 2649064-66-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrazole ring system substituted with a cyanophenyl group, an ethoxy group, and a methyl ester moiety, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic functional group transformations. The synthesis process typically involves the preparation of intermediate compounds, such as the corresponding carboxylic acid or its derivatives, followed by esterification to yield the final product. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability and scalability of these synthetic methods.

One of the most promising applications of methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate lies in its potential as a lead compound in drug development. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a valuable candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The pyrazole ring system is known to exhibit interesting electronic properties, which can be exploited in the design of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Researchers have investigated the electrochemical properties of this compound using techniques such as cyclic voltammetry and UV-vis spectroscopy, providing insights into its electronic structure and reactivity.

The structural versatility of methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate also makes it an attractive substrate for further chemical modifications. By altering the substituents on the pyrazole ring or modifying the ester group, chemists can potentially create derivatives with enhanced biological activity or improved pharmacokinetic profiles. This approach has been successfully employed in recent studies to develop analogs with superior inhibitory activity against specific targets.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their ecological impact. Researchers are exploring ways to minimize waste generation and improve atom economy during its production process. These efforts align with global initiatives to promote sustainable chemistry practices and reduce environmental footprint.

In conclusion, methyl 1-(3-cyanophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 2649064-66-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.